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Introduction
D-Threose, a four-carbon monosaccharide, is a stereoisomer of D-erythrose. While not as

central to metabolism as its epimer, D-Threose and its derivatives are subjects of growing

interest in various fields, including glycobiology and the development of novel therapeutics.

Accurate and precise quantification of D-Threose is crucial for understanding its metabolic

roles, for its application as a chiral building block in chemical synthesis, and for quality control

in related pharmaceutical products. This document provides detailed application notes and

protocols for the quantification of D-Threose using various analytical techniques.

Analytical Methods for D-Threose Quantification
Several analytical methods can be employed for the quantification of D-Threose. The choice of

method depends on factors such as the required sensitivity, the complexity of the sample

matrix, and the available instrumentation. The most common techniques include High-

Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-

MS), and Capillary Electrophoresis (CE).

Data Presentation: Quantitative Parameters
The following table summarizes the key quantitative performance parameters for the different

analytical methods used for D-Threose quantification.
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Analytical
Method

Detector
Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Linearity
(R²)

Accuracy
(%
Recovery
)

Precision
(RSD %)

HPLC
Refractive

Index (RI)

0.01 - 0.05

mg/mL

0.03 - 0.15

mg/mL
> 0.999 95 - 105%

< 2.0%

(Intra-day),

< 3.0%

(Inter-day)

GC-MS

Mass

Spectromet

er (MS)

ng/mL to

pg/mL

range

ng/mL

range
> 0.99 High High

Capillary

Electrophor

esis

UV or LIF
pmol to

fmol range

pmol to

fmol range
> 0.99 High High

Note: The values presented are typical and may vary depending on the specific

instrumentation, column, and experimental conditions.[1]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) with
Refractive Index (RI) Detection
HPLC with RI detection is a robust and widely used method for the quantification of

underivatized carbohydrates like D-Threose. Ligand exchange chromatography is particularly

effective for separating sugar isomers.[2]

Workflow for HPLC-RID Analysis of D-Threose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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